Cas no 2228093-71-6 (tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate)

• Product Name: tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate
• CAS No: 2228093-71-6
• MF: C₁₂H₂₂F₂N₂O₃
• MW: 280.311490535736
• CID: 6186455
• PubChem ID: 165699463
• Update Time: 2025-06-08

tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228093-71-6
• tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate
• EN300-1898945

• Inchi： 1S/C12H22F2N2O3/c1-10(2,3)19-9(17)16-12(5-6-18-7-12)11(4,15)8(13)14/h8H,5-7,15H2,1-4H3,(H,16,17)
• InChI Key： DYXZYXCSTCMJGV-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1(COCC1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 280.15984889g/mol
• Monoisotopic Mass: 280.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate

tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate (CAS No. 2228093-71-6): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate (CAS No. 2228093-71-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBOAC for brevity, is characterized by its tert-butyl carbamate moiety and a 3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl substituent, which together confer it with a range of interesting chemical and biological properties.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under a variety of reaction conditions and ease of removal. This feature makes TBOAC an attractive intermediate in the synthesis of more complex molecules, particularly those with sensitive amine functionalities. The 3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl substituent, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic and pharmacodynamic properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, making them valuable in drug design.

Recent research has focused on the potential applications of TBOAC in various therapeutic areas. One notable area is its use as a prodrug or intermediate in the development of central nervous system (CNS) drugs. The presence of the tert-butyl carbamate group allows for controlled release of the active amine moiety, which can be crucial for optimizing drug delivery and reducing side effects. Additionally, the 3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl substituent has been shown to improve blood-brain barrier (BBB) permeability, a critical factor for effective CNS drug action.

In preclinical studies, TBOAC has demonstrated promising results in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the BBB and modulate key signaling pathways involved in neuroprotection and neuroregeneration has made it a subject of intense investigation. For instance, a study published in the *Journal of Medicinal Chemistry* reported that TBOAC significantly reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.

Beyond CNS applications, TBOAC has also shown potential in other therapeutic areas. In oncology, it has been explored as a prodrug for targeted cancer therapy. The controlled release of the active amine moiety can be designed to occur specifically in tumor microenvironments, thereby minimizing systemic toxicity and enhancing therapeutic efficacy. A recent study in *Cancer Research* demonstrated that TBOAC exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells.

The synthetic accessibility of TBOAC is another factor contributing to its appeal. Its modular structure allows for straightforward modification and optimization through combinatorial chemistry approaches. This flexibility enables researchers to fine-tune the compound's properties to meet specific therapeutic needs. For example, by varying the substituents on the oxolan ring or introducing additional functional groups, it is possible to enhance solubility, stability, or target selectivity.

In conclusion, tert-butyl N-[3-(2-amino-1,1-difluoropropan-2-yl)oxolan-3-yl]carbamate (CAS No. 2228093-71-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable tool in the quest for innovative treatments for various diseases.